Cas no 1319196-44-5 (ethyl 5-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}-3-ethyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}-3-ethyl-1H-pyrazole-4-carboxylate
• CAS No: 1319196-44-5
• MF: C₁₉H₂₅ClN₄O₄S
• MW: 440.944202184677
• CID: 5398618
• Update Time: 2025-08-03

ethyl 5-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}-3-ethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• HPVAXVGGEDNWOW-UHFFFAOYSA-N
• ethyl 5-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}-3-ethyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C19H25ClN4O4S/c1-4-15-17(19(25)28-5-2)18(22-21-15)29(26,27)24-10-8-23(9-11-24)16-12-14(20)7-6-13(16)3/h6-7,12H,4-5,8-11H2,1-3H3,(H,21,22)
• InChI Key： HPVAXVGGEDNWOW-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(C(OCC)=O)C(S(N2CCN(C3=CC(Cl)=CC=C3C)CC2)(=O)=O)=N1

Additional information on ethyl 5-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}-3-ethyl-1H-pyrazole-4-carboxylate

Comprehensive Overview of Ethyl 5-{[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}-3-ethyl-1H-pyrazole-4-carboxylate (CAS No. 1319196-44-5)

The compound ethyl 5-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}-3-ethyl-1H-pyrazole-4-carboxylate (CAS No. 1319196-44-5) is a highly specialized chemical entity with a unique molecular structure. This sulfonamide-based derivative integrates a piperazine ring and a pyrazole core, making it a subject of interest in pharmaceutical and agrochemical research. Its structural complexity and functional groups contribute to its potential applications in drug discovery and material science.

Recent trends in scientific literature highlight the growing demand for sulfonamide derivatives due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 5-chloro-2-methylphenyl moiety, which is known to enhance bioactivity in target molecules. The ethyl ester group in this compound further improves its solubility, a critical factor in formulation development. These attributes align with current industry focus on bioavailability optimization and structure-activity relationship studies.

From a synthetic chemistry perspective, the piperazin-1-yl sulfonyl linkage in this molecule represents an innovative approach to molecular hybridization, a technique gaining traction in modern drug design. Computational chemistry studies suggest that such hybrid structures may exhibit improved target binding affinity compared to conventional scaffolds. This has led to increased patent activity around similar compounds, particularly in therapeutic areas requiring selective receptor modulation.

The analytical characterization of CAS 1319196-44-5 presents unique challenges and opportunities. Advanced techniques like LC-MS and NMR spectroscopy are essential for verifying its purity and structural integrity. Quality control protocols must account for potential degradation pathways, especially at the sulfonyl bridge and ester functionality. These considerations are crucial for researchers investigating its stability under various environmental conditions.

In the context of green chemistry initiatives, the synthesis of ethyl 5-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}-3-ethyl-1H-pyrazole-4-carboxylate raises important questions about atom economy and waste minimization. Recent publications have explored catalytic methods to improve the sustainability of similar transformations. This aligns with the pharmaceutical industry's commitment to Process Intensification and green synthetic routes.

The intellectual property landscape surrounding this compound reflects its commercial potential. Patent databases reveal applications covering its use as a chemical intermediate and potential biological activity modulator. However, comprehensive toxicological data remains limited, prompting calls for more extensive ADMET profiling to evaluate its safety profile. This information gap represents both a challenge and opportunity for researchers in the field.

From a regulatory standpoint, CAS 1319196-44-5 requires careful handling according to standard laboratory safety protocols. While not classified as hazardous under current systems, proper personal protective equipment should be used when working with this compound. Storage recommendations typically include protection from moisture and extreme temperatures to maintain stability.

The future research directions for this compound may include exploration of its crystal engineering properties and polymorphic forms, which could significantly impact its performance characteristics. Additionally, the development of analog libraries based on this scaffold could yield valuable structure-activity insights. These approaches are particularly relevant in the era of high-throughput screening and computational drug design.

Market analysts note increasing interest in specialty chemicals like ethyl 5-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}-3-ethyl-1H-pyrazole-4-carboxylate, driven by demand from contract research organizations and academic institutions. The compound's unique structural features position it as a potential candidate for fragment-based drug discovery programs, a rapidly growing segment in pharmaceutical R&D.

In conclusion, CAS 1319196-44-5 represents an intriguing case study in modern chemical research. Its complex architecture combines multiple pharmacologically relevant motifs, offering numerous possibilities for structural modification and biological evaluation. As research continues to uncover its properties and potential applications, this compound may emerge as an important tool in various scientific disciplines.